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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400 Get Quote

Essential Safety and Logistical Information for the Disposal of Captan-d6

The proper disposal of Captan-d6, a deuterated analog of the fungicide Captan, is critical for

ensuring laboratory safety and environmental protection. Due to its chemical similarity to

Captan, Captan-d6 should be handled as a hazardous substance. Adherence to federal, state,

and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the

United States, is mandatory for the disposal of this compound.[1] This guide provides a

procedural, step-by-step plan for the safe handling and disposal of Captan-d6 waste.

Immediate Safety and Hazard Summary
Captan and its deuterated form are associated with significant health and environmental

hazards. It is crucial to be aware of these before initiating any disposal procedures.

Key Hazards:

Acute Toxicity: Toxic if inhaled.[2] Ingestion of large quantities may lead to vomiting and

diarrhea.[3][4]

Eye Damage: Causes serious and potentially irreversible eye damage.[2]

Skin Effects: May cause skin irritation and allergic skin reactions.[4] Dermal exposure can

lead to dermatitis.[3]
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Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified Captan as

a Group B2, probable human carcinogen.[3]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling

Captan-d6. This includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

All handling of open containers or solid forms of Captan-d6 should be conducted in a certified

chemical fume hood to prevent inhalation.

Quantitative Waste Management Parameters
Laboratory waste management is governed by specific quantitative limits to ensure safety and

compliance. The following table summarizes key parameters based on general laboratory

waste regulations under RCRA.[5]
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Parameter Limit Citation(s)

Satellite Accumulation Area

(SAA) Volume Limit

A maximum of 55 gallons of

hazardous waste.
[5]

Acutely Toxic Waste Limit

For P-listed (acutely toxic)

chemicals, a maximum of one

quart (liquid) or one kilogram

(solid).

[5]

Maximum Storage Time in

SAA

Up to 12 months, provided the

accumulation volume limits are

not exceeded.

[5]

Removal Deadline from SAA

Within 3 calendar days after

the accumulation volume limit

is reached.

[5]

Corrosivity Characteristic
Applies to aqueous solutions

with a pH ≤ 2 or ≥ 12.5.
[5]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the process for the safe disposal of Captan-d6 from the point of

generation to its collection by Environmental Health and Safety (EHS) personnel.

1. Waste Collection and Segregation:

Designate a Waste Container: Use a dedicated, compatible, and leak-proof hazardous waste

container with a secure screw-top cap. High-density polyethylene (HDPE) containers are

generally suitable.[6]

Segregate Waste Streams:

Solid Waste: Collect contaminated solid waste, such as gloves, absorbent paper, and

empty vials that have come into contact with Captan-d6, in a designated solid hazardous

waste container.
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Liquid Waste: Collect Captan-d6 solutions in a designated liquid hazardous waste

container. Do not overfill the container, leaving at least 10% headspace to allow for

expansion.

Incompatible Materials: Do not mix Captan-d6 waste with incompatible chemicals. Captan

is incompatible with strong alkalis (like lime), tetraethyl pyrophosphate, oil sprays, and

parathion.[7]

2. Labeling the Waste Container:

Properly label the hazardous waste container before adding any waste. The label must include:

The words "Hazardous Waste."

The full chemical name: "Captan-d6 Waste." Avoid using abbreviations or chemical

formulas.

The specific hazards associated with Captan-d6 (e.g., "Toxic," "Carcinogen," "Marine

Pollutant").

The date when the first waste is added to the container.

The name of the principal investigator and the laboratory location.

3. Storage of Hazardous Waste:

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA.[5] The SAA must be at or near the point of waste generation and under the

control of laboratory personnel.[5]

Secondary Containment: Place the waste container in a secondary containment bin or tray

that is chemically resistant and capable of holding the entire volume of the container in case

of a leak.

Container Integrity: Keep the waste container securely closed at all times, except when

adding waste.[5] Regularly inspect the container for any signs of degradation or leakage.[1]

4. Disposal of Empty Containers:
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Empty containers that originally held Captan-d6 must be treated as hazardous waste unless

properly decontaminated.

Triple-Rinsing: To decontaminate an empty container, triple-rinse it with a suitable solvent

(e.g., acetone or methanol). Each rinse should use a solvent volume equal to approximately

10% of the container's volume.

Rinsate Disposal: The rinsate from the triple-rinse process is considered hazardous waste

and must be collected in the designated liquid hazardous waste container for Captan-d6.

Disposal of Rinsed Container: After triple-rinsing, deface or remove the original label, and

dispose of the container as non-hazardous laboratory glass or plastic, in accordance with

your institution's policies.

5. Arranging for Waste Pickup:

Once the waste container is full (not exceeding 90% capacity) or has been in the SAA for the

maximum allowable time, arrange for its pickup.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a collection. Do not attempt to transport the

hazardous waste outside of the laboratory.

Logical Workflow for Captan-d6 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Captan-d6.
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Caption: Disposal workflow for Captan-d6 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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